3-amino-8-(1-piperazinyl)-2H-1-benzopyran-2-one

• CAS No.: 257614-79-2
• Molecular Formula: C13H15N3O2
• Molecular Weight: 245.28 g/mol
• IUPAC Name: 3-amino-8-piperazin-1-ylchromen-2-one
• InChI: InChI=1S/C13H15N3O2/c14-10-8-9-2-1-3-11(12(9)18-13(10)17)16-6-4-15-5-7-16/h1-3,8,15H,4-7,14H2
• InChI Key: AHWHLBJKIFHNIV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=CC=CC3=C2OC(=O)C(=C3)N

Description

3-amino-8-(1-piperazinyl)-2H-1-benzopyran-2-one is a useful research compound. Its molecular formula is C13H15N3O2 and its molecular weight is 245.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Step 5 was the hydrolysis of the amide function of N-(8-(1-piperazinyl)-2-oxo-2H-1-benzopyran-3-yl-)acetamide (5*) using hydrochloric acid. This resulted in the trihydrochloric acid salt of 3-amino-8-(1-piperazinyl)-2H-1-benzopyran-2-one (6*).